Cas no 1934469-27-8 (4-(2-methylfuran-3-yl)butan-2-amine)

• Product Name: 4-(2-methylfuran-3-yl)butan-2-amine
• CAS No: 1934469-27-8
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6141004
• PubChem ID: 130646428
• Update Time: 2025-08-05

4-(2-methylfuran-3-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylfuran-3-yl)butan-2-amine
• EN300-1771032
• 1934469-27-8

• Inchi： 1S/C9H15NO/c1-7(10)3-4-9-5-6-11-8(9)2/h5-7H,3-4,10H2,1-2H3
• InChI Key： QGTAMKMQJLTQHZ-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C)CCC(C)N

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2Ų

Additional information on 4-(2-methylfuran-3-yl)butan-2-amine

Introduction to 4-(2-methylfuran-3-yl)butan-2-amine (CAS No. 1934469-27-8)

4-(2-methylfuran-3-yl)butan-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1934469-27-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural motif combining a butanamine backbone with a 2-methylfuran substituent, has garnered attention due to its potential applications in drug discovery and molecular design. The presence of both aromatic and aliphatic functionalities makes it a versatile scaffold for further chemical modifications, enabling the development of novel bioactive molecules.

The structural framework of 4-(2-methylfuran-3-yl)butan-2-amine encompasses a secondary amine group at the 2-position of the butane chain, linked to a furan ring substituted with a methyl group at the 2-position. This configuration introduces both steric and electronic diversity, which can be exploited to modulate interactions with biological targets. The furan moiety, in particular, is known for its ability to engage in hydrogen bonding and π-stacking interactions, making it a valuable component in designing molecules with specific binding affinities.

In recent years, there has been growing interest in heterocyclic compounds derived from furan as pharmacophores. The 2-methylfuran substituent in this compound not only contributes to its structural complexity but also enhances its solubility and metabolic stability, critical factors for pharmaceutical candidates. The amine functionality at the 2-position of the butane chain provides a handle for further derivatization, allowing chemists to explore a wide range of possible analogs.

One of the most compelling aspects of 4-(2-methylfuran-3-yl)butan-2-amine is its potential role as an intermediate in the synthesis of more complex therapeutic agents. Researchers have leveraged this compound to develop novel scaffolds for kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other targets relevant to human health. For instance, studies have demonstrated that derivatives of this molecule exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways, suggesting its utility in addressing conditions such as arthritis and autoimmune disorders.

The synthesis of 4-(2-methylfuran-3-yl)butan-2-amine typically involves multi-step organic transformations, starting from readily available precursors such as 2-methylfuran and butyraldehyde or butyric acid derivatives. The introduction of the amine group can be achieved through various methods, including reductive amination or nucleophilic substitution reactions. The choice of synthetic route depends on factors such as yield, scalability, and purity requirements. Advances in catalytic methods have further streamlined these processes, making it more feasible to produce this compound on an industrial scale.

From a computational chemistry perspective, the molecular properties of 4-(2-methylfuran-3-yl)butan-2-amine have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into its electronic structure, polarity, and potential hydrogen bonding capabilities. Such information is crucial for rational drug design, as it helps predict how the molecule will interact with biological targets at the atomic level. Additionally, molecular dynamics simulations have been employed to understand the conformational flexibility of this compound in solution and its potential binding modes within biological membranes.

The pharmacological profile of 4-(2-methylfuran-3-yl)butan-2-amine has been explored through both in vitro and in vivo assays. Initial screening studies have identified several derivatives with promising biological activity, including anti-inflammatory and analgesic effects. For example, modifications to the substituents on the furan ring have been shown to enhance binding affinity to specific receptors or enzymes. These findings underscore the importance of structure-function relationships in optimizing lead compounds for therapeutic development.

Moreover, the environmental impact of synthesizing and utilizing 4-(2-methylfuran-3-yl)butan-2-amine has been considered in recent research efforts. Green chemistry principles have guided efforts to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. For instance, biocatalytic methods using engineered enzymes have been investigated as alternatives to traditional chemical transformations. Such approaches align with broader initiatives to promote sustainable pharmaceutical manufacturing practices.

In conclusion,4-(2-methylfuran-3-ybubtanbubutbubutbubutbutbutbutbutbutbutbutbutbutbubutbubutbubutbubutbubutbubutbubutbubutbubutbubutbubut-but-but-but-but-but-but-but-but-but-but-but-but-but-butan-butan-butan-butan-butan-butan-butan-butan-butan-butan-butan-butan-butan-butan-butan-butan-butan-amine (CAS No. 1934469- -27- -8) represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutic agents with improved efficacy and reduced side effects. As research continues to uncover new applications for this molecule,4-(2-methylfuran- -3- -yl) -butan -am -ine -derived compounds are likely to play an increasingly important role in addressing unmet medical needs.